Cas no 1559-03-1 (cyclopropane-1,1-dicarbonitrile)

• Product Name: cyclopropane-1,1-dicarbonitrile
• CAS No: 1559-03-1
• Molecular Formula: C₅H₄N₂
• Molecular Weight: 92.09866
• MDL: MFCD00040158
• CID: 1334535
• PubChem ID: 10931369

cyclopropane-1,1-dicarbonitrile Properties

Names and Identifiers

• 1,1-Cyclopropanedicarbonitrile
• cyclopropane-1,1-dicarbonitrile
• 1559-03-1
• dicyanocyclopropane
• DTXSID80448663
• 1,1-dicyanocyclopropane

• MDL： MFCD00040158
• InChIKey： SJDADCWSIGGAIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4N2/c6-3-5(4-7)1-2-5/h1-2H2
• SMILES： C1CC1(C#N)C#N

Computed Properties

• Exact Mass: 92.03752
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 92.037448136g/mol
• Heavy Atom Count: 7
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles